![molecular formula C8H13NO4 B3074847 (3S,4S)-Dimethyl pyrrolidine-3,4-dicarboxylate CAS No. 102389-88-8](/img/structure/B3074847.png)
(3S,4S)-Dimethyl pyrrolidine-3,4-dicarboxylate
Overview
Description
“(3S,4S)-Dimethyl pyrrolidine-3,4-dicarboxylate” is a chemical compound. Its IUPAC name is diethyl (3S,4S)-pyrrolidine-3,4-dicarboxylate hydrochloride . It is a white solid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H17NO4.ClH/c1-3-14-9(12)7-5-11-6-8(7)10(13)15-4-2;/h7-8,11H,3-6H2,1-2H3;1H/t7-,8-;/m1./s1 .Physical And Chemical Properties Analysis
The molecular weight of this compound is 251.71 . It is a white solid .Scientific Research Applications
NMR Spectroscopy and Molecular Structure Analysis
(3S,4S)-Dimethyl pyrrolidine-3,4-dicarboxylate, as part of the pyrrolidine ring system, has been studied using high-field 1H N.M.R. spectroscopy. This research has provided insights into the molecular structure and hydrogen bonding in isomeric dimethyl 2,5-dibenzoyl-1-phenylpyrrolidine-3,4-dicarboxylates, demonstrating the relationship between stereochemistry and spectral types (Duewell, 1981).
Herbicidal Applications
In the field of agriculture, derivatives of pyrrolidine dicarboxylates, specifically dimethyl 2-methyl-5-(chloropyridin-2-yl)pyrrole-3,4-dicarboxylates, have shown varying biological properties as herbicides. The conformational differences and intramolecular hydrogen bonding in these derivatives significantly affect their herbicidal selectivity and efficacy (Andrea et al., 1990).
Chemical Synthesis and Mechanistic Studies
The compound has also been a subject of interest in chemical synthesis, where its reduction with sodium borohydride has been studied, providing a deeper understanding of its reactivity and potential for forming unusual reductive products (Tang, Zhang, & Yu, 2012).
Enantioselective Reactions
In organic chemistry, enantioselective reactions involving chiral secondary enaminoesters and 2-substituted nitroethylenes have been studied, leading to the synthesis of pyrrolidine derivatives like ethyl (2R,3S,4S)-2,4-dimethylpyrrolidine-3-carboxylate. This research highlights the application of this compound in the synthesis of chiral compounds (Revial et al., 2000).
Anti-proliferative Activity and Drug Design
Novel pyrrolidine derivatives linked to 1,2,3-triazoles have been synthesized, showing significant in vitro anti-proliferative activities against human prostate cancer cells. This research suggests the potential of this compound derivatives in the development of new anticancer drugs (Ince et al., 2020).
Safety and Hazards
properties
IUPAC Name |
dimethyl (3S,4S)-pyrrolidine-3,4-dicarboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13NO4/c1-12-7(10)5-3-9-4-6(5)8(11)13-2/h5-6,9H,3-4H2,1-2H3/t5-,6-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEONENFBMPLKOR-PHDIDXHHSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CNCC1C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)[C@@H]1CNC[C@H]1C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.